Cas no 2411306-46-0 (2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide)

• Product Name: 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide
• CAS No: 2411306-46-0
• MF: C₁₄H₂₀ClNO₃S
• MW: 317.831501960754
• CID: 5355274
• Update Time: 2025-05-24

2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3995632615
• 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide
• 2-chloro-N-[2-methanesulfonyl-1-(4-methylphenyl)propyl]propanamide

• Inchi： 1S/C14H20ClNO3S/c1-9-5-7-12(8-6-9)13(11(3)20(4,18)19)16-14(17)10(2)15/h5-8,10-11,13H,1-4H3,(H,16,17)
• InChI Key： AMQCVMKARREHRE-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C1C=CC(C)=CC=1)C(C)S(C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 424
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6

Additional information on 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide

2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide

2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide (CAS No: 2411306-46-0) is a complex organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a chloro group, a methylsulfonyl group, and an aromatic substituent (4-methylphenyl), making it a versatile building block for further chemical modifications.

The synthesis of 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amide formation. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the compound's functional groups.

One of the most notable applications of this compound is in the field of drug discovery. The presence of a methylsulfonyl group imparts unique electronic properties to the molecule, making it an attractive candidate for designing bioactive compounds with potential anti-inflammatory or antitumor activities. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide has found utility in the synthesis of advanced materials. Its ability to form stable amide bonds makes it an ideal precursor for constructing polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethane formulations, resulting in materials with enhanced flexibility and durability.

The structural versatility of this compound also extends to its use in agrochemicals. The chloro group plays a critical role in enhancing the stability and bioavailability of pesticides derived from this compound. Field trials have demonstrated that derivatives of this compound exhibit promising results in controlling plant pathogens without causing significant harm to non-target organisms.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in the environment.

In conclusion, 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]propanamide (CAS No: 2411306-46-0) is a multifaceted organic compound with significant potential across various industries. Its unique structure and functional groups make it an invaluable tool for chemical innovation, while ongoing research continues to uncover new applications and improve its synthesis methods.